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Compound of Interest

Compound Name: 4-Octyne

Cat. No.: B155765

The safe and compliant disposal of 4-octyne is critical for ensuring laboratory safety and
environmental protection. This guide provides essential, step-by-step procedures for
researchers, scientists, and drug development professionals to manage 4-octyne waste
effectively. Adherence to these protocols is vital due to the hazardous nature of this chemical.

Immediate Safety and Handling Precautions

4-Octyne is a flammable liquid and vapor that can cause serious eye irritation.[1] Ingestion and
entry into airways may be fatal.[2][3] Therefore, strict adherence to safety protocols during
handling and disposal is paramount.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling 4-octyne. This includes:

Eyeshields and a face shield

Chemical-resistant gloves

Flame-retardant antistatic protective clothing[2]

Use of a type ABEK (EN14387) respirator filter is recommended
Handling:

e Use only in a well-ventilated area, preferably under a chemical fume hood.[1][4]
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» Keep away from heat, sparks, open flames, and hot surfaces.[1][2]
e Use non-sparking tools and explosion-proof equipment.[1][4]

e Ground and bond containers and receiving equipment to prevent static discharge.[2][4]

Quantitative Data for 4-Octyne

The following table summarizes key quantitative data for 4-octyne, essential for safe handling
and storage decisions.

Property Value Source
CAS Number 1942-45-6 [1]
Molecular Formula C8H14 [5]
Molar Mass 110.20 g/mol [5]
Appearance Liquid

Density 0.751 g/mL at 25 °C [5]
Boiling Point 131-132 °C

Melting Point -103 °C

Flash Point 29 °C (84.2 °F) - closed cup

Vapor Pressure 35 mmHg (at 37.7 °C)

Step-by-Step Disposal Protocol for 4-Octyne

This protocol outlines the necessary steps for the proper disposal of 4-octyne waste from a
laboratory setting.

1. Waste Segregation and Collection:

» Do not mix 4-octyne waste with other waste streams, especially incompatible materials such
as strong oxidizing agents.[2]
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Collect liquid 4-octyne waste in a dedicated, properly labeled, and sealable container.

Do not mix solid waste (e.g., contaminated wipes) with liquid waste.[6]

. Container Selection and Labeling:

Use a container that is compatible with 4-octyne.

Clearly label the waste container as "Hazardous Waste" and include the full chemical name,
"4-Octyne".

Indicate the primary hazards: "Flammable Liquid" and "lrritant".

Record the date when the first drop of waste is added to the container (accumulation start
date).

. On-site Storage:

Store the sealed waste container in a designated and well-ventilated satellite accumulation
area.

The storage area should be cool and away from sources of ignition.[2][4]

Ensure the storage location has secondary containment to manage potential spills.

Do not store full waste containers on the floor.[6]

. Arranging for Disposal:

Once the waste container is full or reaches your institution's storage time limit, contact your
facility's Environmental Health and Safety (EHS) department to schedule a hazardous waste
pickup.[7]

Provide the EHS department with accurate information about the waste stream.

. Spill Management:

In case of a spill, immediately evacuate the area if necessary and ensure proper ventilation.
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» Absorb the spill with an inert, non-combustible material such as Chemizorb®, sand, or earth.

[2]

» Collect the contaminated absorbent material using non-sparking tools and place it in a
separate, sealed container for hazardous waste disposal.

o Follow the same labeling and disposal procedures for the spill cleanup waste as for liquid 4-
octyne waste.

Important Considerations:
» Never dispose of 4-octyne down the drain or in the regular trash.[7]
o Leave some headspace in liquid waste containers to allow for vapor expansion.[6]

o Always consult your institution's specific hazardous waste management guidelines, as they
may have additional requirements.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-
octyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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